2-[3-(1,3-Benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetonitrile

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetonitrile
• InChI: InChI=1S/C13H9N3O3/c14-5-6-16-13(17)4-2-10(15-16)9-1-3-11-12(7-9)19-8-18-11/h1-4,7H,6,8H2
• InChI Key: GLHNGFIFTNSUCU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC#N
• Molecular Formula: C13H9N3O3
• Molecular Weight: 255.23 g/mol

Description

2-[3-(1,3-Benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetonitrile, also known as BDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Antioxidant and Biological Activity

One study utilized a derivative of the compound of interest for the synthesis of fused heterocyclic compounds, such as thiazolopyrimidines and pyrimidothiazolopyrimidines, which were investigated for their antioxidant activities. The synthesized compounds showed promising results in antioxidant investigations, suggesting their potential for further biological applications (Salem et al., 2015).

Antimicrobial and Anticancer Properties

Another research effort synthesized novel pyridine derivatives from a similar precursor, which were then tested for their antibacterial and antitumor activities. The findings indicated that some of these compounds exhibit significant antimicrobial and anticancer properties, highlighting their potential in pharmaceutical research (Elewa et al., 2021).

Electrochemical Applications

Research into the electrochemical behavior of related compounds revealed their utility in synthesizing new chemical entities through innovative synthetic routes. One study focused on the electrogenerated base from acetonitrile to obtain 3-Benzyl-5-imino-4-thioxo-2-imidazolidinones, showcasing a novel synthesis pathway that could be valuable for developing new chemical entities with potential applications in various fields (Sbei et al., 2015).

Coordination Chemistry and Luminescence

A distinct area of application involves the development of lanthanide-containing coordination polymers from reactions in acetonitrile, leading to compounds with potential applications in materials science, especially due to their thermal stability and luminescence properties under UV irradiation (Calvez et al., 2011).

Corrosion Inhibition

In the context of materials science, pyridazine derivatives, structurally similar to the compound of interest, demonstrated significant effects as corrosion inhibitors for mild steel in acidic media. This research underscores the potential of such compounds in industrial applications, particularly in protecting metals from corrosion (Mashuga et al., 2017).